7-methoxy-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzofuran-2-carboxamide hydrochloride

• IUPAC Name: 7-methoxy-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1-benzofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H17N3O3S.ClH/c1-20-7-6-11-14(9-20)24-17(18-11)19-16(21)13-8-10-4-3-5-12(22-2)15(10)23-13;/h3-5,8H,6-7,9H2,1-2H3,(H,18,19,21);1H
• InChI Key: ZHIXTRDZQIZIQE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(O3)C(=CC=C4)OC.Cl
• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 379.9 g/mol

Description

The compound “7-methoxy-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzofuran-2-carboxamide hydrochloride” is a chemical compound with the molecular formula C8H11ClN2O2S. It appears as a light orange to yellow to green powder or crystal.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. The exact structure is not available in the current resources.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.7. It has a melting point of 199.0 to 203.0 °C and a boiling point of 175℃ at 101 325 Pa. It is slightly soluble in aqueous acid, DMSO (when heated and sonicated), and very slightly soluble in methanol.

Scientific Research Applications

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Synthesis of Antithrombotics

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Preparation of Thiazolopyridine and Tetrahydrothiazolopyridine Derivatives

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Safety and Hazards

The compound is labeled with the GHS07 hazard symbol, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. It can also cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

For instance, they are known to act as natural antioxidants and might reduce inflammation . They might also affect the way the liver processes cholesterol and other blood fats .

Mode of Action

Methoxylated flavones, which are structurally similar, are thought to exert their effects primarily through their antioxidant properties and their ability to modulate lipid metabolism in the liver . They might also reduce the spread of cancer cells .

Biochemical Pathways

For instance, they might affect the way the liver processes cholesterol and other blood fats .

Action Environment

It is known that similar compounds, such as methoxylated flavones, are commonly found in food sources like citrus fruits, red wine, stems, flowers, fruits, vegetables, nuts, seeds, herbs, spices, coffee, and teas . This suggests that dietary intake and environmental factors could potentially influence the action and efficacy of these compounds.